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Compound of Interest

Compound Name: 2,4,6-Tri-tert-butylphenol

Cat. No.: B181104 Get Quote

Essential Safety and Handling Guide for 2,4,6-Tri-
tert-butylphenol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,4,6-Tri-tert-butylphenol (CAS

No. 732-26-3). Adherence to these protocols is essential for ensuring personal safety and

minimizing environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,4,6-Tri-tert-butylphenol is
provided below.
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Property Value

Appearance Orange powder[1]

Molecular Formula C18H30O[2]

Molecular Weight 262.42 g/mol [2]

Melting Point 125-130 °C[3]

Boiling Point 277 °C[1][3]

Density 0.919 g/cm³ (at 20 °C)[1]

Solubility in Water Insoluble[1]

Hazard Identification and Classification
2,4,6-Tri-tert-butylphenol is classified with significant health and environmental hazards.[2][4]

Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[2][4][5]

Skin Sensitization H317
May cause an allergic skin

reaction.[2][4][5]

Reproductive Toxicity H360D
May damage the unborn child.

[2]

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure.[2]

Hazardous to the Aquatic

Environment (Acute)
H400 Very toxic to aquatic life.[2]

Hazardous to the Aquatic

Environment (Chronic)
H410

Very toxic to aquatic life with

long lasting effects.[2][6]

Signal Word: Danger[2][4]
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Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical.

Engineering Controls and Handling Procedures
Engineering Controls:

Handle in a well-ventilated place, preferably within a chemical fume hood to minimize

inhalation of dust.[4]

Ensure emergency exits and risk-elimination areas are readily accessible.[4]

Handling Protocol:

Obtain Special Instructions: Before use, read and understand all safety precautions.[2][6]

Avoid Dust Formation: Minimize dust generation and accumulation during handling.[1][7]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[1][4]

Personal Hygiene: Do not eat, drink, or smoke in work areas.[2][4] Wash hands and any

exposed skin thoroughly after handling and before breaks.[4][6]

Contaminated Clothing: Remove and wash contaminated clothing and gloves before reuse.

[2][4] Contaminated work clothing should not be allowed out of the workplace.[4][5]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is mandatory to prevent exposure.
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Body Part Protection Specification

Eyes/Face Safety Goggles/Face Shield

Wear tightly fitting safety

goggles with side-shields or a

face shield.[4] Must conform to

EN166 (EU) or NIOSH (US)

standards.[4]

Skin/Hands Protective Gloves

Handle with chemical-

impermeable gloves (e.g.,

Nitrile).[8][9] Inspect gloves

before use.[10]

Body Protective Clothing

Wear appropriate protective

clothing, such as a lab coat or

a chemical-resistant slicker

suit, to prevent skin exposure.

[1][4][9]

Respiratory Respirator

Use a NIOSH-approved N95

dust mask or equivalent

respirator if dust is generated

or ventilation is inadequate.[1]

[3]

Storage Requirements
Store in a tightly closed container.[1][4]

Keep in a dry, cool, and well-ventilated area.[2]

Store locked up and away from incompatible materials such as oxidizing agents, bases, acid

chlorides, acid anhydrides, brass, and copper.[1][4][6]

Emergency Procedures
Immediate and appropriate response to exposure or spills is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Do not

allow the victim to rub or close their eyes.[1]

Seek immediate medical attention.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

[4] Wash off with plenty of soap and water for at

least 15 minutes.[1][2] If skin irritation or a rash

occurs, get medical advice/attention.[4][6]

Ingestion

Rinse mouth with water.[1][4] Do NOT induce

vomiting.[1][2] Call a POISON CENTER or

doctor if you feel unwell.[2][6]

Inhalation

Move the person into fresh air.[4][7] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[1][4] Get medical attention if

symptoms occur.[6]

Accidental Release Measures (Spill Response)
Evacuate: Evacuate personnel to safe areas.[7]

Ventilate: Ensure adequate ventilation.[1][7]

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains or surface water.[2][7]

Use PPE: Wear appropriate personal protective equipment as outlined above.[7][8]

Clean-up: Vacuum or sweep up the material and place it into a suitable, labeled, and closed

container for disposal.[1][6] Avoid generating dust.[1]

Collect Spillage: Spillage is very toxic to aquatic life and must be collected.[4][5]

Disposal Plan
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Dispose of contents and containers to an approved waste disposal plant.[5][6]

Waste must be disposed of in accordance with all applicable local, regional, and national

regulations for hazardous waste.[6][10]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

[10]

Procedural Workflow
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Workflow for Handling and Disposal of 2,4,6-Tri-tert-butylphenol

Preparation
- Review SDS

- Ensure Engineering Controls
- Don PPE

Handling
- Work in Ventilated Area

- Minimize Dust
- Avoid Contact

Proceed with Task

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

After Use

Spill / Exposure Event

If Occurs

Waste Collection
- Label Hazardous Waste

- Keep in Closed Container

Generate Waste

Decontamination
- Clean Work Area

- Wash Hands
- Doff PPE

End of Task

Retrieve for Use

After Placing in Storage

First Aid
- Follow Protocol for

  Eye, Skin, Ingestion,
  Inhalation

Exposure

Spill Response
- Evacuate & Ventilate

- Contain & Collect
- Use Full PPE

Spill

After Medical Aid
(If Safe)

Collect Spill Debris

Disposal
- Use Approved Waste

  Disposal Service
- Follow Regulations

For Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of 2,4,6-Tri-tert-
butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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